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Compound of Interest

Compound Name: Jps014 tfa

Cat. No.: B15565158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Jps014 TFA, a potent, benzamide-

based Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of

Class I histone deacetylases (HDACs). Jps014 TFA recruits the Von Hippel-Lindau (VHL) E3

ubiquitin ligase to induce the degradation of its target proteins, primarily HDAC1 and HDAC2.

[1][2] This document details its mechanism of action, quantitative performance data, and the

experimental protocols utilized for its characterization, offering valuable insights for researchers

in epigenetics, oncology, and drug discovery.

Core Compound Characteristics
Jps014 is a heterobifunctional molecule consisting of a ligand that binds to the VHL E3 ligase,

a linker, and a warhead derived from a benzamide HDAC inhibitor that targets Class I HDACs.

[2][3][4] The trifluoroacetic acid (TFA) salt form is commonly used for research purposes. By

co-opting the cell's ubiquitin-proteasome system, Jps014 TFA facilitates the targeted

elimination of HDAC proteins, offering a distinct advantage over traditional small-molecule

inhibitors by abrogating both enzymatic and non-enzymatic functions of the target.
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Quantitative Performance Data
The degradation and inhibitory efficacy of Jps014 have been primarily evaluated in HCT116

human colon carcinoma cells. The following tables summarize the key quantitative data for

Jps014.

Table 1: Degradation and Inhibitory Potency in HCT116
Cells (24-hour treatment)

Target DC50 (µM) Dmax (%) IC50 (µM)
Target
Complex

HDAC1 0.91 ± 0.02 >50 Submicromolar
HDAC1-

CoREST-LSD1

HDAC2 - >50 Submicromolar
HDAC2-

CoREST-LSD1

HDAC3 0.64 ± 0.03 >50 Submicromolar HDAC3-SMRT

Data sourced from studies in HCT116 cells.

DC50: The concentration of the compound that results in 50% degradation of the target

protein.

Dmax: The maximum percentage of protein degradation achieved.

IC50: The concentration of the compound that inhibits 50% of the enzyme's activity.

Table 2: Cellular Effects in HCT116 Cells
Compound Effect on Gene Expression Apoptosis Induction

Jps014
High number of differentially

expressed genes
Enhanced apoptosis

The potent degradation of HDAC1/2 by Jps014 correlates with a significant number of

differentially expressed genes and enhanced apoptosis in HCT116 cells.
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Signaling Pathways and Experimental Workflows
Visual representations of the underlying mechanisms and experimental procedures are

provided below to facilitate a deeper understanding.
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Mechanism of Jps014-Mediated HDAC Degradation
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Experimental Workflow for HDAC Degradation Analysis

1. Cell Culture & Treatment
(e.g., HCT116 cells seeded

and treated with Jps014)

2. Cell Lysis
(Harvest cells and lyse with

RIPA buffer + inhibitors)

3. Protein Quantification
(e.g., BCA Assay to

normalize protein levels)

4. SDS-PAGE
(Separate proteins by size)

5. Western Blot
(Transfer proteins to PVDF membrane)

6. Immunoblotting
(Probe with primary antibodies

for HDAC1/2/3 and loading control)

7. Detection & Analysis
(ECL detection and densitometry

to quantify protein levels)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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